Cas no 2231675-39-9 (cyclobutene-1-carboxylic acid;potassium salt)

• Product Name: cyclobutene-1-carboxylic acid;potassium salt
• CAS No: 2231675-39-9
• MF: C₅H₅KO₂
• MW: 136.190302610397
• CID: 5289999
• Update Time: 2026-03-10

cyclobutene-1-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

• potassium cyclobut-1-ene-1-carboxylate
• cyclobutene-1-carboxylic acid;potassium salt

• Inchi： 1S/C5H6O2.K/c6-5(7)4-2-1-3-4;/h2H,1,3H2,(H,6,7);/q;+1/p-1
• InChI Key： HSPDTHDMLGLWRS-UHFFFAOYSA-M
• SMILES： [K+].C1(C([O-])=O)CCC=1

Additional information on cyclobutene-1-carboxylic acid;potassium salt

Comprehensive Overview of Cyclobutene-1-carboxylic Acid Potassium Salt (CAS No. 2231675-39-9)

The cyclobutene-1-carboxylic acid potassium salt (CAS 2231675-39-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. Its unique cyclobutene ring structure and carboxylic acid potassium salt functionality make it a valuable intermediate for synthesizing bioactive molecules and advanced polymers. Researchers are increasingly exploring its applications in drug discovery, particularly for targeted therapies, due to its ability to modulate molecular interactions.

One of the most searched questions about this compound is: "What are the applications of cyclobutene-1-carboxylic acid potassium salt in medicinal chemistry?" Studies suggest its potential as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for precision medicine. The potassium salt form enhances solubility, a critical factor in bioavailability optimization—a key focus area in modern drug development.

From a synthetic chemistry perspective, the CAS 2231675-39-9 compound serves as a versatile precursor for ring-opening reactions and cross-coupling transformations. Its strained cyclobutene core offers unique reactivity patterns that organic chemists exploit to construct complex architectures. Recent publications highlight its utility in creating high-energy-density materials for aerospace applications, though strictly for non-explosive purposes.

Analytical characterization of cyclobutene-1-carboxylic acid potassium salt typically involves advanced techniques like NMR spectroscopy (showing characteristic shifts for the vinyl protons) and mass spectrometry. The potassium content can be quantified through ICP-OES, ensuring batch consistency—a crucial quality parameter for research-grade chemicals. Stability studies indicate optimal storage under inert atmosphere at -20°C to preserve the reactive double bond.

Environmental considerations surrounding CAS 2231675-39-9 have prompted investigations into its green chemistry synthesis routes. Recent patents describe catalytic methods to reduce solvent waste during production. This aligns with the pharmaceutical industry's push toward sustainable manufacturing—a trending topic in ESG (Environmental, Social, and Governance) discussions.

The compound's structure-activity relationship (SAR) has become a focal point in computational chemistry. Molecular modeling reveals how the cyclobutene scaffold influences electronic distribution compared to larger carbocycles. Such insights help medicinal chemists design compounds with improved target selectivity—addressing a common challenge in kinase inhibitor development.

Supply chain aspects of cyclobutene-1-carboxylic acid potassium salt reflect broader trends in fine chemical distribution. With increasing demand from Asia-Pacific research hubs, manufacturers are implementing just-in-time inventory systems to ensure availability while minimizing storage risks. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications.

Future research directions for CAS 2231675-39-9 may explore its role in bioconjugation chemistry for antibody-drug conjugates (ADCs)—a rapidly expanding cancer therapeutics segment. The compound's ability to undergo click chemistry modifications while maintaining stability in physiological conditions makes it particularly interesting for such applications.